Cas no 861225-50-5 (4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione)
861225-50-5 structure
Product Name:4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
CAS No:861225-50-5
MF:C11H9ClF2O3
MW:262.637169599533
MDL:MFCD03420611
CID:3058898
PubChem ID:19585895
Update Time:2025-04-21
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-4,4-difluoro-1-(4-methoxy-phenyl)-butane-1,3-dione
- 4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
- 4-CHLORO-4,4-DIFLUORO-1-(4-METHOXYPHENYL)-1,3-BUTANEDIONE
- EN300-228529
- 861225-50-5
- STK349084
- BBL039665
- CS-0302723
- AKOS000308516
-
- MDL： MFCD03420611
- Inchi： 1S/C11H9ClF2O3/c1-17-8-4-2-7(3-5-8)9(15)6-10(16)11(12,13)14/h2-5H,6H2,1H3
- InChI Key： VRZXTLKGSGLZTJ-UHFFFAOYSA-N
- SMILES： ClC(C(CC(C1C=CC(=CC=1)OC)=O)=O)(F)F
Computed Properties
- Exact Mass: 262.0208282Da
- Monoisotopic Mass: 262.0208282Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026078-250mg |
4-Chloro-4,4-difluoro-1-(4-methoxy-phenyl)-butane-1,3-dione |
861225-50-5 | 250mg |
￡144.00 | 2022-03-01 | ||
| Fluorochem | 026078-5g |
4-Chloro-4,4-difluoro-1-(4-methoxy-phenyl)-butane-1,3-dione |
861225-50-5 | 5g |
￡782.00 | 2022-03-01 | ||
| Fluorochem | 026078-1g |
4-Chloro-4,4-difluoro-1-(4-methoxy-phenyl)-butane-1,3-dione |
861225-50-5 | 1g |
￡287.00 | 2022-03-01 | ||
| Enamine | EN300-228529-0.05g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-228529-0.1g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-228529-0.25g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-228529-0.5g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 0.5g |
$297.0 | 2024-06-20 | |
| Enamine | EN300-228529-1.0g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 1.0g |
$381.0 | 2024-06-20 | |
| Enamine | EN300-228529-2.5g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 2.5g |
$628.0 | 2024-06-20 | |
| Enamine | EN300-228529-5.0g |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione |
861225-50-5 | 95% | 5.0g |
$1038.0 | 2024-06-20 |
4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
861225-50-5 (4-chloro-4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent